Cas no 2310199-32-5 (N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide)

• Product Name: N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide
• CAS No: 2310199-32-5
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6508962
• PubChem ID: 132451494
• Update Time: 2025-08-02

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide
• N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-3-phenylpropanamide
• AKOS040704615
• F6571-1715
• N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-3-phenylpropanamide
• N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-3-phenylpropanamide
• 2310199-32-5

• Inchi： 1S/C16H23NO4/c18-9-11-21-16(8-10-20-13-16)12-17-15(19)7-6-14-4-2-1-3-5-14/h1-5,18H,6-13H2,(H,17,19)
• InChI Key： LWZRBWIFGJRYNG-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(CCC2C=CC=CC=2)=O)(C1)OCCO

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Additional information on N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide

N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide: A Comprehensive Overview

N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide, also known by its CAS number 2310199-32-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanamide group with a hydroxyethoxy-substituted oxolane ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of this compound involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. Researchers have also explored the stereochemistry of this compound, revealing its potential to exist in multiple stereoisomeric forms, which could influence its biological activity.

One of the most promising aspects of N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide is its ability to interact with various biological systems. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery. Furthermore, its hydroxyethoxy group imparts hydrophilic properties, which could enhance its solubility and bioavailability when used as a pharmaceutical agent.

In terms of physical properties, this compound has a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes, including chromatography and crystallography. Recent research has also focused on the thermal stability of the compound, revealing that it remains stable under moderate heating conditions, which is crucial for its industrial applications.

The structural integrity of N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide is further enhanced by the presence of the oxolane ring, which provides rigidity to the molecule. This rigidity can influence the compound's interactions with biological targets, making it a valuable tool in studying molecular recognition and binding affinity. Additionally, the phenyl group attached to the propanamide moiety contributes to the molecule's aromaticity, which could play a role in its electronic properties and reactivity.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These models have provided insights into the distribution of electron density within the molecule, which could be instrumental in predicting its reactivity under different chemical conditions. Moreover, molecular dynamics simulations have shed light on the conformational flexibility of the compound, which is essential for understanding its behavior in biological systems.

In conclusion, N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}-3-phenylpropanamide stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with favorable physical and chemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.